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Compound of Interest

Compound Name: 1-Decanol-d4

Cat. No.: B1433794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources and availability

of 1-Decanol-d4 (CAS Number: 57367-97-2), a deuterated analog of 1-Decanol. This

document is intended to assist researchers, scientists, and professionals in drug development

in sourcing this stable isotope-labeled compound for their studies.

Introduction to 1-Decanol-d4
1-Decanol-d4, also known as Decyl alcohol-d4, is a valuable tool in various scientific

applications, particularly in tracer studies and as an internal standard for mass spectrometry-

based quantitative analysis. The incorporation of deuterium atoms at specific positions (1,1,2,2)

provides a distinct mass shift, allowing for its differentiation from its non-labeled counterpart

without significantly altering its chemical properties.

Commercial Availability
A comprehensive search of chemical suppliers has identified a number of commercial sources

for 1-Decanol-d4. The availability, purity, and offered quantities vary among suppliers. Below is

a summary of the findings.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

MedchemExpres

s
1-Decanol-d4 HY-Y1004S4 Not specified

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Sigma-Aldrich

(AA Blocks)

n-Decyl-1,1,2,2-

d4 Alcohol
AABH9A21D358 Not specified Inquire for details

BOC Sciences

1-DECAN-

1,1,2,2-D4-

OL(9CI)

Not specified Not specified Inquire for details

Demochem 1-Decanol-d4 Not specified 98%+ Pilot Capacity

Note: Pricing information is generally available upon request from the suppliers. It is

recommended to contact them directly for the most up-to-date information.

Technical Data and Documentation
Researchers requiring detailed technical information should request the Certificate of Analysis

(CoA) and Safety Data Sheet (SDS) from the respective suppliers. These documents provide

critical data on the purity, isotopic enrichment, and safe handling of the compound.

MedchemExpress provides a downloadable data sheet on their product page.[1]

Custom Synthesis
For specific research needs that are not met by off-the-shelf products, several companies

specialize in the custom synthesis of deuterated compounds. These services can provide 1-
Decanol-d4 with specific deuterium labeling patterns or in larger quantities.

Supply Chain Overview
The general supply chain for acquiring 1-Decanol-d4 for research purposes is illustrated in the

diagram below. This typically involves a chemical manufacturer that produces the deuterated

compound, which is then distributed through various suppliers to the end-users in research and

development.
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Caption: A simplified diagram illustrating the supply chain for 1-Decanol-d4 from the

manufacturer to the end-user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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